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Introduction

Terahertz (THz) radiation, occupying the electromagnetic spectrum between microwaves and
infrared light (0.1-10 THz), holds immense promise for a diverse range of applications,
including spectroscopy, non-invasive imaging, and materials characterization. The unique
properties of THz waves, such as their ability to penetrate many non-polar materials and their
sensitivity to molecular vibrations, make them particularly valuable in pharmaceutical sciences
for applications like tablet coating analysis, polymorph screening, and monitoring of dissolution
processes.

Organic nonlinear optical (NLO) crystals have emerged as a superior class of materials for
efficient THz wave generation, primarily through the process of optical rectification of
femtosecond laser pulses.[1][2][3] These organic crystals often exhibit large electro-optic
coefficients and are well-suited for phase-matching between the optical pump and the
generated THz wave.[1]

NEO-823 is a novel organic NLO material characterized by a high electro-optic coefficient and
a strong second-order nonlinear optical response.[4] While primarily developed for electro-optic
modulation, its properties make it a compelling candidate for efficient terahertz wave
generation. This application note provides a detailed overview of the theoretical basis,
experimental protocols, and expected performance of NEO-823 as a THz emitter.
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Principle of Terahertz Wave Generation: Optical
Rectification

Optical rectification is a second-order nonlinear optical process that occurs in materials lacking
inversion symmetry.[3] When an intense, ultrashort laser pulse propagates through an NLO
crystal like NEO-823, the electric field of the pulse induces a time-varying polarization in the
material. Due to the nonlinear response of the crystal, this induced polarization contains a
quasi-DC component that follows the intensity envelope of the optical pulse. This time-varying
DC polarization acts as a source of electromagnetic radiation in the terahertz frequency range.
The bandwidth of the generated THz pulse is inversely proportional to the duration of the input
optical pulse.

The efficiency of THz generation is critically dependent on several factors, including the
magnitude of the second-order nonlinear susceptibility (or the electro-optic coefficient) of the
crystal, the phase-matching condition between the optical pump and the generated THz wave,
and the absorption of the material at both the pump wavelength and in the THz range.[1][5]

Properties of NEO-823

NEO-823 is an organic NLO material with properties that suggest its potential for effective THz
generation. A summary of its key optical properties is presented in the table below.

Property Value Reference

Maximum Absorption

823 nm [4]
Wavelength (Amax)
Hyperpolarizability () 1670 x 1073° esu [4]
Electro-optic Coefficient (rs3) 75 pm/V (in 20wt% PMMA) [4]

The high electro-optic coefficient of NEO-823 is a strong indicator of its potential for efficient
THz generation, as this property is directly related to the nonlinear susceptibility responsible for
optical rectification.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.mdpi.com/2076-3417/9/5/882
https://www.benchchem.com/product/b1518082?utm_src=pdf-body
https://www.mdpi.com/2073-4352/13/1/144
https://www.researchgate.net/publication/230753874_Generation_of_terahertz_pulses_through_optical_rectification_in_organic_DAST_crystals_theory_and_experiment
https://www.benchchem.com/product/b1518082?utm_src=pdf-body
https://www.benchchem.com/product/b1518082?utm_src=pdf-body
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_FF051_E.pdf
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_FF051_E.pdf
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_FF051_E.pdf
https://www.benchchem.com/product/b1518082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocol for Terahertz Wave
Generation and Detection

This section outlines a detailed protocol for generating and detecting terahertz waves using a
NEO-823 crystal. The setup is based on a standard configuration for THz time-domain
spectroscopy (THz-TDS) utilizing optical rectification for generation and electro-optic sampling
for detection.

Materials and Equipment

» NEO-823 single crystal of high optical quality

e Femtosecond laser (e.g., Ti:sapphire laser, ~100 fs pulse duration, 80 MHz repetition rate,
tunable wavelength)

» Optical components: mirrors, lenses, beam splitters, half-wave plate, polarizers
o Delay stage for controlling the time delay between pump and probe beams

o Lock-in amplifier

» Photodiode detector

» THz optics: off-axis parabolic mirrors

o Electro-optic detection crystal (e.g., ZnTe or another NEO-823 crystal)

Data acquisition system

Experimental Workflow

The following diagram illustrates the typical experimental workflow for THz generation and
detection.
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Caption: Experimental workflow for THz generation and detection.

Detailed Protocol

e Laser Setup and Beam Splitting:
o Align the output of the femtosecond laser to ensure a stable and high-quality beam.

o Use a beam splitter to divide the laser output into a high-power pump beam (for THz
generation) and a lower-power probe beam (for detection). The typical power ratio is 90:10
(pump:probe).

¢ Pump Beam Path and THz Generation:

o Direct the pump beam through a half-wave plate to control its polarization for optimal
interaction with the NEO-823 crystal.

o Focus the pump beam onto the NEO-823 crystal using a lens. The crystal should be
mounted on a rotational stage to allow for precise alignment of its crystallographic axes
with the pump beam polarization.

o The interaction of the intense pump pulse with the NEO-823 crystal generates a
broadband THz pulse via optical rectification.

e THz Beam Collection and Focusing:
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o The generated THz beam co-propagates with the residual pump beam.

o Use a pair of off-axis parabolic mirrors to collimate and then refocus the THz beam. A filter
(e.g., high-resistivity silicon) can be placed after the first parabolic mirror to block the
residual pump beam while transmitting the THz radiation.

e Probe Beam Path and Time Delay:

o Direct the probe beam onto a computer-controlled optical delay stage. This allows for
varying the arrival time of the probe pulse at the detection crystal relative to the THz pulse.

» Electro-Optic Detection:

o Combine the focused THz beam and the time-delayed probe beam collinearly using a
pellicle beam splitter or a holey mirror.

o Focus both beams onto the electro-optic detection crystal (e.g., a thin ZnTe crystal or
another NEO-823 crystal).

o The electric field of the THz pulse induces a transient birefringence in the detection crystal
(Pockels effect).

o The probe beam, linearly polarized before the detection crystal, experiences a change in
its polarization state (becoming elliptically polarized) due to this induced birefringence. The
degree of ellipticity is proportional to the instantaneous electric field of the THz pulse.

» Signal Measurement:

o Pass the probe beam through a quarter-wave plate and a Wollaston prism (a type of
polarizing beam splitter). The Wollaston prism splits the probe beam into two orthogonally
polarized components.

o Direct these two components onto a balanced photodiode detector. The difference in the
photocurrents from the two photodiodes is proportional to the THz electric field.

o To improve the signal-to-noise ratio, the pump beam is typically chopped, and the output
of the balanced detector is fed into a lock-in amplifier referenced to the chopping
frequency.
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o Data Acquisition:

o Record the output of the lock-in amplifier as a function of the position of the optical delay
stage. This provides the temporal waveform of the THz electric field.

o A Fourier transform of the time-domain waveform yields the frequency spectrum of the

generated THz pulse.

Data Presentation: Expected Performance

While specific experimental data for NEO-823 is not yet available in the public domain, we can
project its potential performance based on its known properties and by analogy with other high-
performance organic NLO crystals. The following table summarizes the expected performance

parameters that should be characterized.
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Parameter

Expected Range/Value

Notes

Generated THz Frequency

Range

0.1-5THz

The bandwidth is primarily
limited by the pump pulse
duration and the phase-
matching characteristics of the

crystal.

Optical-to-THz Conversion

Efficiency

10-4-103

This is a typical range for
efficient organic NLO crystals.
The exact value will depend on
pump power, crystal thickness,

and phase matching.

Optimal Pump Wavelength

1300 - 1600 nm

Pumping at longer
wavelengths, away from the
material's absorption peak at
823 nm, is generally preferred
to minimize two-photon
absorption and improve phase

matching.

THz Output Power

MW to mW range

Dependent on the pump laser
power and conversion

efficiency.

Signaling Pathway and Logical Relationships

The process of THz generation via optical rectification can be visualized as a signal flow from

the optical pump to the detected THz waveform.
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Caption: Logical flow of THz wave generation via optical rectification.

Conclusion

NEO-823, with its high electro-optic coefficient and strong nonlinear optical properties, presents

a promising new material for the efficient generation of terahertz waves. The experimental

protocol detailed in this application note provides a comprehensive guide for researchers to

explore the potential of NEO-823 in THz-TDS and other THz applications. While the specific

performance characteristics need to be experimentally determined, the fundamental properties

of NEO-823 suggest that it could become a valuable tool in advancing THz technology, with
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significant implications for scientific research and drug development. Further characterization of
NEO-823 single crystals, including their THz refractive index and absorption coefficient, will be
crucial for optimizing THz generation efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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